Cas no 950383-71-8 (4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione)

• Product Name: 4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione
• CAS No: 950383-71-8
• MF: C₂₀H₂₃N₃O₅S₂
• MW: 449.543722391129
• CID: 6021086
• PubChem ID: 20896770
• Update Time: 2025-05-21

4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione
• 4-methyl-1,1-dioxo-2-[4-(4-phenylpiperazin-1-yl)sulfonylphenyl]-1,2-thiazolidin-3-one
• 3-Isothiazolidinone, 4-methyl-2-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]-, 1,1-dioxide
• F5293-0313
• 4-methyl-2-{4-[(4-phenylpiperazin-1-yl)sulfonyl]phenyl}-1lambda6,2-thiazolidine-1,1,3-trione
• 950383-71-8
• 4-METHYL-2-{4-[(4-PHENYL-1-PIPERAZINYL)SULFONYL]PHENYL}-3-ISOTHIAZOLIDINONE 1,1-DIOXIDE
• 4-methyl-2-(4-((4-phenylpiperazin-1-yl)sulfonyl)phenyl)isothiazolidin-3-one 1,1-dioxide
• AKOS016327868
• CCG-155706
• VU0640755-1
• AKOS001557267

• Inchi： 1S/C20H23N3O5S2/c1-16-15-29(25,26)23(20(16)24)18-7-9-19(10-8-18)30(27,28)22-13-11-21(12-14-22)17-5-3-2-4-6-17/h2-10,16H,11-15H2,1H3
• InChI Key： XUJNSFBYGDTHEB-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(C)C(=O)N1C1=CC=C(S(N2CCN(C3=CC=CC=C3)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 449.10791319g/mol
• Monoisotopic Mass: 449.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• Boiling Point: 650.8±65.0 °C(Predicted)
• pka: 4.90±0.40(Predicted)

Additional information on 4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione

Comprehensive Overview of 4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione (CAS No. 950383-71-8)

The compound 4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione, identified by its CAS No. 950383-71-8, is a sophisticated sulfonylphenyl-thiazolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the phenylpiperazine and thiazolidine-trione moieties, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating biological pathways, particularly in the context of enzyme inhibition and receptor interactions.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The 4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione stands out due to its hybrid structure, combining a sulfonylphenyl group with a thiazolidine-trione core. This combination is hypothesized to enhance binding affinity and selectivity, making it a promising candidate for targeting specific proteins or enzymes. Its CAS No. 950383-71-8 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key trends in modern pharmacology is the exploration of multi-target ligands, and this compound aligns perfectly with this approach. The phenylpiperazine moiety is known for its interaction with neurotransmitter receptors, while the thiazolidine-trione component may contribute to anti-inflammatory or metabolic effects. Such dual functionality positions 4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione as a potential lead compound for treating complex diseases like neurodegenerative disorders or metabolic syndromes.

From a synthetic chemistry perspective, the compound's structure presents both challenges and opportunities. The sulfonylphenyl linkage requires precise conditions for optimal yield, and the thiazolidine-trione ring system demands careful handling to maintain stability. Researchers often inquire about the best practices for synthesizing and purifying this compound, as evidenced by frequent searches for "CAS No. 950383-71-8 synthesis" and "4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione purification methods." These queries highlight the compound's technical complexity and the need for detailed protocols.

Another area of interest is the compound's potential role in computational drug design. With advancements in molecular docking and QSAR modeling, scientists are increasingly using 4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione as a template for virtual screening. Its CAS No. 950383-71-8 is often referenced in studies aiming to predict binding modes or optimize derivative structures. This aligns with the broader trend of leveraging AI-driven drug discovery to accelerate research timelines.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as hazardous, proper handling protocols are essential to ensure laboratory safety. Searches related to "950383-71-8 safety data" and "4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione storage conditions" are common, reflecting the scientific community's commitment to responsible research practices.

In conclusion, 4-methyl-2-{4-(4-phenylpiperazin-1-yl)sulfonylphenyl}-1lambda6,2-thiazolidine-1,1,3-trione (CAS No. 950383-71-8) represents a compelling area of study at the intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, ensures its continued relevance in scientific discourse. As research progresses, this compound may pave the way for innovative treatments and deeper insights into molecular interactions.